Cas no 50603-42-4 (4H-1,3-Benzodioxin, 5-nitro-)

• Product Name: 4H-1,3-Benzodioxin, 5-nitro-
• CAS No: 50603-42-4
• MF: C₈H₇NO₄
• MW: 181.145482301712
• CID: 364532
• PubChem ID: 3325617
• Update Time: 2025-04-19

4H-1,3-Benzodioxin, 5-nitro- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Benzodioxin, 5-nitro-
• 5-nitro-4H-1,3-benzodioxine
• 5-nitro-1,3-benzodioxane
• DTXSID70391477
• 50603-42-4
• 5-nitro4H-1,3-benzodioxine
• QGHZKXADVJXVFB-UHFFFAOYSA-N
• SCHEMBL4942788

• Inchi： 1S/C8H7NO4/c10-9(11)7-2-1-3-8-6(7)4-12-5-13-8/h1-3H,4-5H2
• InChI Key： QGHZKXADVJXVFB-UHFFFAOYSA-N
• SMILES： O1COC2C=CC=C(C=2C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.03751
• Monoisotopic Mass: 181.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6